Cas no 59157-17-4 (Tridecane, 2-bromo-)

Tridecane, 2-bromo- structure
Tridecane, 2-bromo- structure
Product Name:Tridecane, 2-bromo-
CAS No:59157-17-4
MF:C13H27Br
MW:263.257483720779
CID:385175
PubChem ID:98234
Update Time:2025-04-19

Tridecane, 2-bromo- Chemical and Physical Properties

Names and Identifiers

    • Tridecane, 2-bromo-
    • 2-Bromotridecane
    • 2-METHYLHEXANE
    • SCHEMBL4058439
    • 59157-17-4
    • XNCUZDYTCKIDEJ-UHFFFAOYSA-N
    • NSC91520
    • DTXSID601316694
    • EINECS 261-633-8
    • PHOSPHORICACIDTRI-N-AMYLESTER
    • NS00056804
    • AKOS012778697
    • NSC 91520
    • NSC-91520
    • FT-0640585
    • Inchi: 1S/C13H27Br/c1-3-4-5-6-7-8-9-10-11-12-13(2)14/h13H,3-12H2,1-2H3
    • InChI Key: XNCUZDYTCKIDEJ-UHFFFAOYSA-N
    • SMILES: BrC(C)CCCCCCCCCCC

Computed Properties

  • Exact Mass: 262.12971
  • Monoisotopic Mass: 262.129613
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 10
  • Complexity: 101
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 7.1
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.0378 (estimate)
  • Boiling Point: 286.35°C (estimate)
  • Flash Point: 90°C
  • Refractive Index: 1.4565 (estimate)
  • PSA: 0
  • LogP: 5.69070
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